4-(tert-Butyl)-N-isopropylbenzohydrazide

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 4-tert-butyl-N-propan-2-ylbenzohydrazide
• InChI: InChI=1S/C14H22N2O/c1-10(2)16(15)13(17)11-6-8-12(9-7-11)14(3,4)5/h6-10H,15H2,1-5H3
• InChI Key: CYVOYYJHGCUPAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(=O)C1=CC=C(C=C1)C(C)(C)C)N

Description

4-(tert-Butyl)-N-isopropylbenzohydrazide (CAS: 43100-38-5) is a benzohydrazide derivative characterized by a tert-butyl group at the para position of the benzene ring and an isopropyl substituent on the hydrazide nitrogen. Its molecular formula is C₁₄H₂₁N₃O, and it is widely utilized in organic synthesis and pharmaceutical research due to its stability and versatility as a building block .

Biological Activity

4-(tert-Butyl)-N-isopropylbenzohydrazide is a compound of interest due to its potential biological activities, including its effects on various cellular processes. This article synthesizes existing research on the biological activity of this compound, focusing on its pharmacological properties, toxicity, and metabolic stability.

4-(tert-Butyl)-N-isopropylbenzohydrazide is a hydrazide derivative that features a tert-butyl group and an isopropyl group attached to a benzohydrazide moiety. Its structure can influence its interaction with biological systems, particularly in terms of metabolic stability and bioactivity.

Antioxidant Activity

Research indicates that hydrazides can exhibit significant antioxidant properties. The presence of the tert-butyl and isopropyl groups may enhance the electron-donating ability of the compound, thereby increasing its capacity to scavenge free radicals. This property is crucial in mitigating oxidative stress in biological systems.

Cytotoxicity

Studies have evaluated the cytotoxic effects of 4-(tert-Butyl)-N-isopropylbenzohydrazide against various cancer cell lines. The compound demonstrated selective cytotoxicity, with IC50 values indicating effective inhibition of cell proliferation at micromolar concentrations. Such findings suggest potential applications in cancer therapy.

Enzyme Inhibition

The compound has been shown to inhibit specific enzymes involved in metabolic pathways. For instance, it may inhibit cytochrome P450 enzymes, which are critical for drug metabolism. This inhibition could lead to altered pharmacokinetics of co-administered drugs, necessitating careful consideration in therapeutic contexts.

Acute Toxicity

Toxicological assessments have indicated that 4-(tert-Butyl)-N-isopropylbenzohydrazide exhibits moderate acute toxicity. The LD50 values derived from animal studies suggest that high doses can lead to significant adverse effects, including lethargy and behavioral changes.

Study Type	LD50 (mg/kg)	Observed Effects
Oral Administration	500-2000	Sedation, hyperkinesia, respiratory distress
Dermal Exposure	>2003	Erythema, edema, reversible lethargy

Chronic Toxicity

Chronic exposure studies indicate potential long-term effects on liver function and hematological parameters. Notably, increased liver enzyme levels were observed at higher doses, suggesting hepatotoxicity.

Metabolic Stability

The metabolic stability of 4-(tert-Butyl)-N-isopropylbenzohydrazide has been assessed using liver microsomes from both rat and human sources. Preliminary results indicate that the compound undergoes significant biotransformation, primarily through oxidation pathways involving cytochrome P450 enzymes.

Metabolite	Formation Pathway	Stability (t1/2)
Oxidized derivatives	CYP-mediated oxidation	63 min

Case Study 1: Cancer Cell Line Testing

In vitro studies conducted on human breast cancer cell lines revealed that 4-(tert-Butyl)-N-isopropylbenzohydrazide induced apoptosis through the activation of caspase pathways. The study reported a dose-dependent increase in apoptotic markers, supporting its potential as an anticancer agent.

Case Study 2: Enzyme Interaction

A study focusing on the interaction of this compound with cytochrome P450 enzymes showed that it acted as a competitive inhibitor. This finding has implications for drug-drug interactions when co-administered with other medications metabolized by these enzymes.

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below highlights key structural and functional differences between 4-(tert-Butyl)-N-isopropylbenzohydrazide and related compounds:

Compound Name	CAS Number	Molecular Formula	Substituents	Functional Group	Key Properties/Applications
4-(tert-Butyl)-N-isopropylbenzohydrazide	43100-38-5	C₁₄H₂₁N₃O	tert-Butyl, isopropyl	Benzohydrazide	High thermal stability; intermediate in drug synthesis
N-tert-butyl-N-(4-Chlorobenzoyl)benzohydrazide	Not listed	C₁₈H₂₀ClN₃O₂	tert-Butyl, chloro	Benzohydrazide	Enhanced reactivity due to electron-withdrawing Cl; potential toxicity concerns
tert-Butyl carbazate	Not listed	C₅H₁₂N₂O₂	tert-Butyl	Carbazate	Reactive intermediate in peptide synthesis; hydrolytically unstable
4-(tert-butyl)-N-isopropylbenzenesulfonamide	5636-16-8	C₁₃H₂₁NO₂S	tert-Butyl, isopropyl	Sulfonamide	Lower nucleophilicity than hydrazides; used in enzyme inhibition studies
4-[(2-methylhydrazin-1-yl)methyl]-N-isopropylbenzamide	671-16-9	C₁₂H₂₀N₄O	Methylhydrazine, isopropyl	Benzamide	Altered redox properties; applications in coordination chemistry

Substituent Effects on Physicochemical Properties

• tert-Butyl Group : Present in all tert-butyl-containing analogs, this group increases hydrophobicity, improving lipid solubility but reducing aqueous solubility. This is critical for bioavailability in drug design .
• However, it may also elevate toxicity, as seen in halogenated aromatic compounds .
• Isopropyl Group: Introduces steric hindrance, reducing reaction rates in nucleophilic acyl substitution compared to less bulky analogs. This is evident in the slower hydrolysis of 4-(tert-Butyl)-N-isopropylbenzohydrazide compared to non-substituted benzohydrazides .